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Compound of Interest

Compound Name: Fluroxypyr

Cat. No.: B1673483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of fluroxypyr as a selective

herbicide for broadleaf weed management in turfgrass. The information is intended to guide

research and development professionals in designing and executing robust efficacy and safety

trials.

Introduction
Fluroxypyr is a selective, systemic, post-emergence herbicide widely used for the control of

annual and perennial broadleaf weeds in turfgrass and other crops.[1] It belongs to the pyridine

carboxylic acid class of herbicides and functions as a synthetic auxin, mimicking the plant

growth hormone indole-3-acetic acid (IAA).[1] This mode of action leads to uncontrolled growth

and eventual death of susceptible broadleaf weeds while exhibiting excellent safety on most

turfgrass species.[1] Fluroxypyr is a valuable tool in integrated weed management programs

for maintaining the aesthetic and functional quality of turfgrass in various settings, including golf

courses, athletic fields, and residential lawns.

Mechanism of Action: Synthetic Auxin Pathway
Fluroxypyr mimics the natural plant hormone auxin.[1] In susceptible dicotyledonous

(broadleaf) plants, it binds to auxin receptors, primarily the F-box protein TIR1 (TRANSPORT

INHIBITOR RESPONSE 1) and its homologs, which are part of the SCF (Skp1-Cullin-F-box)

E3 ubiquitin ligase complex.[2] This binding event promotes the degradation of Aux/IAA
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transcriptional repressor proteins. The degradation of these repressors allows for the

constitutive activation of Auxin Response Factors (ARFs), leading to the transcription of auxin-

responsive genes. This uncontrolled gene expression results in epinastic growth, cell division,

and ultimately, plant death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Fluroxypyr in
Turfgrass Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673483#using-fluroxypyr-as-a-selective-herbicide-
in-turfgrass-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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